
Executive Summary: The Dual-Utility
Fluorocarbon

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: sodium;2,4-difluorobenzoate

Cat. No.: B7768402

Get Quote

Sodium 2,4-difluorobenzoate (CAS 1765-08-8) is a specialized fluorinated aromatic salt that

serves two distinct, high-value functions in modern chemistry: as a precision aqueous tracer in

subterranean reservoir engineering and as a metabolically stable building block in

pharmaceutical synthesis.

Its molecular architecture—a benzoate core substituted with fluorine atoms at the ortho and

para positions relative to the carboxylate—confers exceptional thermal stability and unique

ionization properties. In the energy sector, it is deployed to map hydraulic fracture networks

due to its low detection limits (ppb range) and resistance to high-temperature/high-pressure

(HTHP) degradation. In drug discovery, the 2,4-difluorophenyl moiety is frequently utilized to

block metabolic soft spots (CYP450 oxidation) and modulate the lipophilicity of bioactive

scaffolds.

Molecular Architecture & Physicochemical Profile
The utility of CAS 1765-08-8 stems from the high electronegativity of the fluorine atoms, which

alter the electron density of the benzene ring, enhancing the acidity of the parent benzoic acid

and the stability of the resulting anion.
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Structural Identification
Property Detail

CAS Number 1765-08-8

Chemical Name Sodium 2,4-difluorobenzoate

Synonyms
Benzoic acid, 2,4-difluoro-, sodium salt; 2,4-

Difluorobenzoic acid sodium salt

Molecular Formula C₇H₃F₂NaO₂

Molecular Weight 180.08 g/mol

SMILES [Na+].[O-]C(=O)c1ccc(F)cc1F

InChI Key ZNMYMPIKSTUKOB-UHFFFAOYSA-M

Key Physicochemical Properties
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Property Value / Characteristic Significance

Physical State
White to off-white crystalline

powder

Standard solid handling

protocols apply.

Solubility
Highly soluble in water (>50

g/L est.)

Critical for use as a passive

aqueous tracer in fracking

fluids.

Thermal Stability Stable > 200°C (Solid state)
Survives downhole geothermal

gradients without degradation.

pKa (Parent Acid) ~3.3 (2,4-Difluorobenzoic acid)

The fluorine at the ortho

position exerts an inductive

effect (-I), lowering pKa relative

to benzoic acid (4.2), ensuring

full ionization at physiological

and reservoir pH.

LogP (Parent Acid) ~2.2

Moderate lipophilicity of the

protonated form allows

membrane permeability in drug

scaffolds.

Synthetic Pathways & Manufacturing
The synthesis of CAS 1765-08-8 is typically achieved through the alkaline hydrolysis of 2,4-

difluorobenzonitrile or the oxidation of 2,4-difluorotoluene, followed by neutralization with a

sodium base.

Industrial Synthesis Workflow
The following diagram illustrates the standard oxidation pathway from 2,4-difluorotoluene, a

common commercial starting material.
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(CAS 1765-08-8)
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Figure 1: Industrial synthesis pathway converting 2,4-difluorotoluene to the sodium salt via

oxidation and neutralization.[1][2]

Process Note: The neutralization step must be stoichiometric to prevent excess alkalinity, which

can be detrimental in pharmaceutical formulations or cause precipitation issues in brine-heavy

reservoir fluids.

Application I: Subterranean Reservoir Tracing
In the oil and gas industry, CAS 1765-08-8 is a "Gold Standard" aqueous tracer. It is used to

verify hydraulic fracture connections and map water flow between injection and production

wells.

Mechanism of Action
Unlike radioactive tracers, fluorobenzoates are chemical tracers. They are inert, non-adsorbing

(they do not stick to rock formations), and thermally stable.

Injection: The salt is dissolved in the fracturing fluid (fracking water) at a known

concentration.

Transport: It travels with the water into the rock fractures.

Flowback: When the well is opened, the tracer returns with the produced water.

Analysis: Samples are analyzed via LC-MS/MS. The appearance of the tracer confirms

which stage of the fracture is producing water.

Detection Protocol (LC-MS/MS)
The 2,4-difluoro substitution pattern provides a unique mass spectral signature and

chromatographic retention time, distinguishing it from other isomers (e.g., 2,5-difluoro or 2,6-

difluoro) used simultaneously in adjacent wells.

Ionization Mode: Negative Electrospray Ionization (ESI-).

Target Ion: [M-H]⁻ (m/z ~157.0 for the anion).
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MRM Transition: 157.0 → 113.0 (Loss of CO₂).
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Figure 2: Workflow for using Sodium 2,4-difluorobenzoate as a reservoir inter-well tracer.

Application II: Pharmaceutical Development
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In medicinal chemistry, the 2,4-difluorophenyl motif is a privileged substructure. While CAS

1765-08-8 is the salt form, it is the precursor to the active pharmacophore.

Metabolic Stability (The Fluorine Effect)
The strategic placement of fluorine atoms at the 2 and 4 positions blocks metabolic attack.

C-H Bond Strength: The C-F bond is significantly stronger (~116 kcal/mol) than the C-H

bond (~99 kcal/mol), making the ring resistant to oxidative metabolism by Cytochrome P450

enzymes.

Electronic Effects: The electron-withdrawing nature of fluorine deactivates the phenyl ring

towards electrophilic attacks, extending the half-life (

) of the drug in vivo.

Bioisosterism
The 2,4-difluorobenzoate moiety often serves as a bioisostere for non-fluorinated benzoates or

heteroaromatic rings, improving potency by altering the electrostatic potential surface of the

molecule to better fit binding pockets.

Safety, Handling, and Regulatory (MSDS Summary)
While generally considered low-toxicity compared to other halogenated aromatics, standard

laboratory safety is required.
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Hazard Category Classification Precaution

Acute Toxicity Oral (Category 4)

Harmful if swallowed. Wash

hands thoroughly after

handling.

Skin/Eye Irritant (Category 2/2A)

Causes skin irritation and

serious eye irritation. Wear

nitrile gloves and safety

goggles.

Inhalation STOT-SE (Category 3)

May cause respiratory

irritation. Use in a fume hood

or well-ventilated area.[3][4]

Environmental TSCA SNUR (US)

Subject to Significant New Use

Rules (SNUR) in the US when

used in specific industrial

applications (e.g., certain

export restrictions or reporting

requirements may apply under

TSCA Section 5).

Disposal: Dispose of content/container to an approved waste disposal plant. Do not discharge

into drains or the environment, although fluorobenzoates are often selected for their low

ecotoxicity in tracer applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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